Cas no 1443741-42-1 (tert-butyl amino(cycloheptyl)methylcarbamate)

• Product Name: tert-butyl amino(cycloheptyl)methylcarbamate
• CAS No: 1443741-42-1
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 2117553
• Update Time: 2023-11-19

tert-butyl amino(cycloheptyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl amino(cycloheptyl)methylcarbamate
• CID 101043248
• Carbamic acid, N-(aminocycloheptylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H26N2O2/c1-13(2,3)17-12(16)15(14)10-11-8-6-4-5-7-9-11/h11H,4-10,14H2,1-3H3
• InChI Key： IMNYRKFDRLNHAS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC1CCCCCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Topological Polar Surface Area: 55.6

Experimental Properties

• Density: 1.002±0.06 g/cm3(Predicted)
• Boiling Point: 354.8±25.0 °C(Predicted)
• pka: 12.69±0.50(Predicted)